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Compound of Interest

2,3-Dichloro-4,5-
Compound Name:
difluorobenzonitrile

Cat. No.: B185997

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound 2,3-Dichloro-4,5-difluorobenzonitrile is a highly specialized
chemical. As of the latest literature review, a specific CAS (Chemical Abstracts Service) number
has not been assigned to this exact isomer. The information presented in this guide is based on
available data for closely related analogs and predicted chemical properties. All experimental
work should be conducted with the utmost caution and under the supervision of qualified
personnel.

Introduction

2,3-Dichloro-4,5-difluorobenzonitrile is a halogenated aromatic nitrile. The unique
arrangement of electron-withdrawing chloro and fluoro substituents on the benzonitrile
framework suggests its potential as a versatile building block in medicinal chemistry and
materials science. The nitrile group can be readily transformed into other functional groups,
such as amines, carboxylic acids, and tetrazoles, making it a valuable intermediate for the
synthesis of complex organic molecules. This guide provides an overview of the anticipated
properties, a plausible synthetic approach, and safety considerations for this compound.

Chemical and Physical Properties

While experimental data for 2,3-Dichloro-4,5-difluorobenzonitrile is not available, the
following table summarizes the properties of structurally similar compounds to provide an
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estimated profile.

2,3-Dichloro-4-

2-Chloro-4,5-

2,4-Dichloro-5-

Predicted: 2,3-
Dichloro-4,5-

Property fluorobenzonit  difluorobenzo fluorobenzonit .
] o . difluorobenzo
rile nitrile rile o
nitrile
908123-82-0[1] 135748-34-4[5] 128593-93-1[10] .
CAS Number Not Assigned
[21[3][4] [e1l71e1e] [11][12][13][14]
Molecular
C7H2CIzFN C7H2CIF2N C7H2CI2FN C7HCI2F2N
Formula
) 190.00 g/mol [1] 173.55 g/mol [5]
Molecular Weight 190.00 g/mol [10]  208.00 g/mol
[2] (61071
] ) Predicted to be a
White to light )
Appearance ) - - solid at room
yellow solid[11]
temperature
Sealed in dry, Store in a cool,
Storage room - - dry, well-
temperature[1] ventilated area

Proposed Synthetic Pathway

A plausible synthetic route to 2,3-Dichloro-4,5-difluorobenzonitrile can be extrapolated from

the synthesis of its corresponding benzoyl chloride. The key precursor would be 2,3-dichloro-

4 5-difluorobenzoic acid.

A potential multi-step synthesis could involve:

 Nitration of a suitable dichlorodifluorobenzene precursor.

e Reduction of the nitro group to an amine.

e Sandmeyer reaction to introduce the nitrile group.
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Alternatively, a more direct route starting from 2,3-dichloro-4,5-difluorobenzoic acid is proposed

below.

Experimental Protocol: Synthesis from 2,3-dichloro-4,5-
difluorobenzoic acid

This protocol is adapted from the synthesis of 2,3-Dichloro-4,5-difluorobenzoyl chloride[15].

Materials:

2,3-dichloro-4,5-difluorobenzoic acid

Thionyl chloride (SOCI2)

Dimethylformamide (DMF) (catalytic amount)

Anhydrous ammonia (NHs)

Dehydrating agent (e.g., Phosphorus pentoxide - P20s or Trifluoroacetic anhydride - TFAA)

Anhydrous solvent (e.g., Toluene, Dichloromethane)

Procedure:

Acid Chloride Formation: A solution of 2,3-dichloro-4,5-difluorobenzoic acid in an excess of
thionyl chloride with a catalytic amount of DMF is refluxed for 2-3 hours. The excess thionyl
chloride is then removed by distillation to yield crude 2,3-dichloro-4,5-difluorobenzoyl
chloride.[15]

Amide Formation: The crude acid chloride is dissolved in an anhydrous solvent and cooled in
an ice bath. Anhydrous ammonia gas is bubbled through the solution, or a solution of
ammonia in an appropriate solvent is added dropwise, to form 2,3-dichloro-4,5-
difluorobenzamide.

Dehydration to Nitrile: The resulting amide is treated with a dehydrating agent such as
phosphorus pentoxide or trifluoroacetic anhydride in an anhydrous solvent and heated to
yield 2,3-dichloro-4,5-difluorobenzonitrile.
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« Purification: The final product can be purified by recrystallization or column chromatography.

Safety and Handling

Based on the safety data for analogous compounds such as 2,3-Dichloro-4-fluorobenzonitrile,
the following hazards should be considered[1][2]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[2]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

Visualizations
Proposed Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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